Cas no 942040-15-5 (Ethyl 5-(2-methylphenyl)-2H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(2-methylphenyl)-2H-pyrazole-3-carboxylate
• CAS No: 942040-15-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD18433853
• CID: 1000708
• PubChem ID: 75357940
• Update Time: 2025-09-28

Ethyl 5-(2-methylphenyl)-2H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHYLPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-(2-methylphenyl)pyrazolidine-3-carboxylate
• Ethyl 5-(2-methylphenyl)-1H-pyrazole-3-carboxylate
• MFCD18433853
• 942040-15-5
• SCHEMBL16111837
• Ethyl 3-(2-methylphenyl)-1H-pyrazole-5-carboxylate
• NUALAQVRUYQGTO-UHFFFAOYSA-N
• BS-33259
• Ethyl 5-(2-methylphenyl)-2H-pyrazole-3-carboxylate
• Ethyl5-(2-methylphenyl)-2H-pyrazole-3-carboxylate

• MDL： MFCD18433853
• Inchi： 1S/C13H14N2O2/c1-3-17-13(16)12-8-11(14-15-12)10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： NUALAQVRUYQGTO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=CC=CC=2C)=NN1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 416.0±33.0 °C at 760 mmHg
• Flash Point: 205.4±25.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 5-(2-methylphenyl)-2H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)